Cas no 39551-54-7 (2,4-Dichloropyrido[3,2-D]pyrimidine)

• Product Name: 2,4-Dichloropyrido[3,2-D]pyrimidine
• CAS No: 39551-54-7
• MF: C₇H₃Cl₂N₃
• MW: 200.024818658829
• MDL: MFCD11046863
• CID: 55047
• PubChem ID: 11958053
• Update Time: 2025-10-31

2,4-Dichloropyrido[3,2-D]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloropyrido[3,2-d]pyrimidine
• 2,4-Dihydropyrido<3,2-d>pyrimidin
• PYRIDO[3,2-D]PYRIMIDINE, 2,4-DICHLORO-
• PubChem15434
• UVVFNZJVLRJSMW-UHFFFAOYSA-N
• BCP23380
• CD0075
• PB22455
• TRA0075127
• Pyrido[3,2-d]pyrimidine,2,4-dichloro-
• 2,4-dichloro-pyrido [3,2-d]pyrimidine
• SY006810
• ST2409107
• AB0024671
• AM20051147
• W5990
• AKOS015904232
• A18728
• DTXSID70474714
• EN300-295213
• Q-103529
• SCHEMBL1992034
• FT-0649599
• Z1258932836
• 39551-54-7
• CS-D1599
• 2 pound not4-Dichloropyrido[3 pound not2-d]pyrimidine
• GS-0642
• MFCD11046863
• 2,4-Dichloropyrido[3,2-d]pyrimidine, AldrichCPR
• 4,2-Dichloropyrido[3,2-d]pyrimidine
• 2,4-Dichloropyrido[3,2-D]pyrimidine

• MDL： MFCD11046863
• Inchi： 1S/C7H3Cl2N3/c8-6-5-4(2-1-3-10-5)11-7(9)12-6/h1-3H
• InChI Key： UVVFNZJVLRJSMW-UHFFFAOYSA-N
• SMILES： ClC1C2C(=CC=CN=2)N=C(N=1)Cl

Computed Properties

• Exact Mass: 198.97000
• Monoisotopic Mass: 198.97
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7
• XLogP3: 2.5

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.573
• Melting Point: 168-169 ºC
• Boiling Point: 286.111°C at 760 mmHg
• Flash Point: 154.152℃
• Refractive Index: 1.682
• PSA: 38.67000
• LogP: 2.33160

2,4-Dichloropyrido[3,2-D]pyrimidine Security Information

• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 2,4-Dichloropyrido[3,2-D]pyrimidine

2,4-Dichloropyrido[3,2-D]pyrimidine (CAS No. 39551-54-7): A Versatile Heterocyclic Compound in Modern Pharmaceutical and Material Science

2,4-Dichloropyrido[3,2-D]pyrimidine (CAS 39551-54-7) is a high-value heterocyclic compound that has garnered significant attention in pharmaceutical research and specialty chemical applications. As a fused pyridine-pyrimidine derivative, this chlorinated heterocycle serves as a critical building block for drug discovery, particularly in the development of kinase inhibitors and other targeted therapies. The unique dichloro-substituted pyridopyrimidine scaffold offers exceptional versatility in medicinal chemistry, enabling precise molecular modifications to optimize pharmacokinetic properties.

Recent advances in cancer therapeutics have highlighted the importance of 2,4-Dichloropyrido[3,2-D]pyrimidine derivatives as privileged structures in tyrosine kinase inhibitor design. Pharmaceutical researchers frequently search for "pyridopyrimidine scaffold in drug design" or "CAS 39551-54-7 synthetic applications," reflecting growing interest in this compound's role in addressing drug-resistant cancers. The compound's electron-deficient aromatic system facilitates diverse nucleophilic substitution reactions, making it invaluable for creating molecular libraries in high-throughput screening programs.

Beyond pharmaceuticals, 39551-54-7 demonstrates remarkable potential in advanced material science. Its rigid, planar structure contributes to the development of organic electronic materials, with applications ranging from OLED components to molecular sensors. Materials scientists exploring "nitrogen-rich heterocycles for electronics" or "pyrimidine-based semiconductors" will find this compound particularly relevant. The chlorine substituents provide excellent handles for further functionalization through cross-coupling reactions, enabling precise tuning of electronic properties.

Synthetic methodologies for 2,4-Dichloropyrido[3,2-D]pyrimidine continue to evolve, with recent literature emphasizing green chemistry approaches and catalytic processes. Researchers investigating "sustainable heterocycle synthesis" or "atom-economical pyrimidine formation" will appreciate ongoing innovations in its production. The compound's crystalline properties and thermal stability also make it an interesting subject for computational chemistry studies predicting molecular packing and solid-state behavior.

Quality control of CAS 39551-54-7 remains a critical consideration, with advanced analytical techniques like HPLC-MS and NMR spectroscopy ensuring purity for sensitive applications. The growing demand for "high-purity pharmaceutical intermediates" underscores the need for rigorous characterization of this pyridopyrimidine derivative. Regulatory-compliant documentation including certificates of analysis and process validation data has become increasingly important for global supply chains.

Emerging applications in agrochemical research demonstrate the compound's expanding utility. Its structural features show promise in developing novel crop protection agents, particularly for addressing pest resistance challenges. The dichloropyrido[3,2-D]pyrimidine core offers unique interactions with biological targets, inspiring research into next-generation sustainable pesticides with improved environmental profiles.

From a commercial perspective, 2,4-Dichloropyrido[3,2-D]pyrimidine represents a growing segment in the fine chemicals market. Suppliers emphasizing "custom synthesis capabilities" and "scale-up expertise" for this compound can better serve the pharmaceutical and materials science industries. The development of cost-effective production routes remains an active area of process chemistry research, particularly for meeting the needs of clinical trial material supply.

Intellectual property landscapes surrounding 39551-54-7 derivatives continue to evolve, with recent patent filings covering novel crystalline forms and formulation technologies. Legal professionals and R&D teams frequently search for "pyridopyrimidine patent status" when evaluating freedom-to-operate in drug development projects. This underscores the compound's ongoing commercial relevance in innovative therapeutic areas.

Environmental and safety considerations for handling 2,4-Dichloropyrido[3,2-D]pyrimidine follow standard laboratory protocols for halogenated heterocycles. Proper waste management procedures and engineering controls ensure responsible use across research and industrial settings. The compound's stability profile makes it suitable for global shipping when packaged according to international chemical transportation standards.

Future research directions for CAS 39551-54-7 may explore its potential in bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs). As the pharmaceutical industry increasingly focuses on "targeted protein degradation" strategies, this versatile heterocycle could play important roles in next-generation therapeutic modalities. Its balanced lipophilicity and hydrogen bonding capacity make it particularly attractive for designing small molecule degraders.